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Compound of Interest

Compound Name:
3-(3-Bromophenoxy)pyrrolidine

hydrochloride

CAS No.: 1185298-69-4

Cat. No.: B1439170

Get Quote

Executive Summary & Chemical Identity
This technical guide addresses the physicochemical profile and solubility behavior of 3-(3-
Bromophenoxy)pyrrolidine hydrochloride. This compound is a critical chiral building block

(scaffold) often utilized in the synthesis of CNS-active agents, particularly those targeting

monoamine transporters (e.g., serotonin or norepinephrine reuptake inhibitors).[1]

While specific empirical solubility values for this exact isomer are often proprietary to catalog

vendors, this guide synthesizes data from structural analogs (e.g., 3-phenoxypyrrolidine

derivatives) and standard physicochemical principles to provide actionable handling

parameters.

Chemical Identity:

Systematic Name: 3-(3-Bromophenoxy)pyrrolidine hydrochloride[1]

Core Structure: Saturated nitrogen heterocycle (pyrrolidine) linked via an ether oxygen to a

3-bromophenyl ring.[1]
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Salt Form: Hydrochloride (HCl) – This is the stable, ionized form intended to maximize

aqueous solubility compared to the free base.

Physicochemical Profile & Solubility Data
The solubility of 3-(3-Bromophenoxy)pyrrolidine hydrochloride is governed by the

competition between the lipophilic bromophenoxy tail and the hydrophilic, charged

pyrrolidinium head group.[1]

Calculated Properties (In Silico)
pKa (Base): ~9.4 – 9.8 (Pyrrolidine nitrogen).[1] At physiological pH (7.4), the molecule is

predominantly positively charged (>99%).[1]

LogP (Free Base): ~2.8 – 3.2 (Moderately lipophilic).[1]

LogS (Predicted Aqueous Solubility): -2.5 to -3.0 mol/L (Free base); however, the HCl salt

form drastically improves this profile.[1]

Solubility Profile (Estimated & Analog-Based)
The following data represents the expected solubility ranges based on the behavior of

structurally homologous pyrrolidine ether salts (e.g., 3-(3-methoxyphenyl)pyrrolidine HCl).
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Critical Note: The HCl salt is hygroscopic.[1] Exposure to ambient moisture can lead to the

formation of a sticky gum, altering the effective molecular weight and concentration calculations.

Always weigh in a desiccated environment.[1]

Experimental Protocols for Solubility Determination
As a scientist, you must validate these values empirically before committing valuable

compound to large-scale assays.[1] Below are the standard operating procedures (SOPs) for

determining solubility.

Protocol A: Kinetic Solubility Assay (High-Throughput)
Use this for quick "Go/No-Go" decisions before biological testing.[1]

Preparation: Prepare a 10 mM stock solution in DMSO.

Dilution: Spike 5 µL of the DMSO stock into 495 µL of PBS (pH 7.4) in a 96-well plate (Final

conc: 100 µM, 1% DMSO).

Incubation: Shake at 500 rpm for 2 hours at room temperature.

Filtration: Filter using a 0.45 µm chemically resistant membrane (e.g., PVDF or PTFE) to

remove precipitates.[1]

Analysis: Measure the filtrate concentration via UV-Vis spectrophotometry (280 nm) or LC-

MS against a standard curve.

Calculation:

Protocol B: Thermodynamic Equilibrium Solubility (Gold
Standard)
Use this for formulation development or precise physicochemical characterization.[1]
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Saturation: Add excess solid 3-(3-Bromophenoxy)pyrrolidine HCl (~5-10 mg) to 1 mL of the

target solvent (Water/Buffer) in a glass vial.

Equilibration: Cap tightly and stir/shake for 24 hours at 25°C.

Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm syringe filter.

Tip: Saturate the filter with a small volume of filtrate first to prevent drug adsorption loss.[1]

Quantification: Dilute the supernatant with mobile phase and analyze via HPLC-UV.

Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).[1]

Mobile Phase: ACN:Water (with 0.1% Formic Acid) gradient.[1]

Detection: 254 nm (Bromophenyl absorbance).[1]

Workflow Visualization
The following diagram illustrates the decision matrix for handling this compound, ensuring data

integrity from solid storage to assay execution.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
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Caption: Decision matrix for the preparation and validation of 3-(3-Bromophenoxy)pyrrolidine

HCl stock solutions.
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Handling & Stability Guidelines
Stock Solution Stability:

DMSO: Stable for >3 months at -20°C. Avoid repeated freeze-thaw cycles (aliquot into

single-use vials).

Water: Aqueous solutions are prone to hydrolysis over extended periods or microbial

growth.[1] Prepare fresh or store at -80°C.

pH Sensitivity:

The pyrrolidine nitrogen is basic.[1] In basic buffers (pH > 9), the salt may convert to the

free base, which has significantly lower aqueous solubility and may precipitate out of

solution. Maintain pH < 7.5 for optimal solubility.[1]

Safety (MSDS Summary):

Treat as a potential irritant (Skin/Eye).[1][2]

Brominated aromatics can be metabolically active; handle with standard PPE (Gloves,

Goggles, Fume Hood).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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